Cas no 2034456-19-2 (4-methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide)

• Product Name: 4-methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide
• CAS No: 2034456-19-2
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.4179
• CID: 5352040
• Update Time: 2025-10-29

4-methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[oxan-4-yl(pyridin-3-yl)methyl]thiophene-2-carboxamide
• 4-methyl-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)thiophene-2-carboxamide
• 4-methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C17H20N2O2S/c1-12-9-15(22-11-12)17(20)19-16(13-4-7-21-8-5-13)14-3-2-6-18-10-14/h2-3,6,9-11,13,16H,4-5,7-8H2,1H3,(H,19,20)
• InChI Key： UADHVFHDDSLQTB-UHFFFAOYSA-N
• SMILES： S1C([H])=C(C([H])([H])[H])C([H])=C1C(N([H])C([H])(C1=C([H])N=C([H])C([H])=C1[H])C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.6
• Topological Polar Surface Area: 79.5

Additional information on 4-methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide

4-Methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034456-19-2, known as 4-methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a thiophene ring, a pyridine moiety, and an oxane (tetrahydropyran) group. The integration of these functional groups imparts unique electronic and structural properties to the molecule, making it a promising candidate for various applications.

The synthesis of 4-methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the functional groups. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical practices.

One of the most intriguing aspects of this compound is its electronic properties. The thiophene ring, a five-membered aromatic heterocycle, contributes to the molecule's conjugation and stability. The pyridine group, on the other hand, introduces electron-withdrawing effects, which can modulate the overall electronic behavior of the compound. Recent studies have demonstrated that these properties make 4-methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide a potential candidate for use in organic electronics, particularly in applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The oxane group further enhances the molecule's solubility and processability, which are critical factors for its practical application in device fabrication.

In terms of applications, 4-methyl-N-(oxan-4-yl)(pyridin-3-yl)methylthiophene-2-carboxamide has shown promise in the development of advanced materials for energy storage systems. Researchers have explored its potential as an active material in lithium-ion batteries (LIBs), where it exhibits superior electrochemical performance due to its high capacity and excellent cyclability. Moreover, its ability to form stable interfaces with electrolytes has been highlighted as a key factor in enhancing battery longevity.

The structural versatility of this compound also extends to its use in drug delivery systems. The oxane group, being biocompatible, facilitates the design of drug carriers with controlled release properties. Recent studies have demonstrated that 4-methyl-N-(oxan-4-y1)(pyridin3-y1)methylthiophene2-carboxamide can be incorporated into polymeric nanoparticles to enhance drug encapsulation efficiency and targeting capabilities. This opens up new avenues for its application in personalized medicine and targeted therapy.

In conclusion, 4-methyl-N-(oxan4-y1)(pyridin3-y1)methylthiophene2-carboxamide represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic techniques and material science, positions it as a key player in the development of next-generation technologies. As research continues to unfold, this compound is expected to contribute significantly to fields ranging from electronics to biomedicine.